Cas no 827322-46-3 (Phenol, 4-nitro-, compd. with 2-pyridinamine (2:1))

• Product Name: Phenol, 4-nitro-, compd. with 2-pyridinamine (2:1)
• CAS No: 827322-46-3
• MF: C₁₇H₁₆N₄O₆
• MW: 372.332143783569
• CID: 684753
• PubChem ID: 71417530
• Update Time: 2025-04-19

Phenol, 4-nitro-, compd. with 2-pyridinamine (2:1) Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-nitro-, compd. with 2-pyridinamine (2:1)
• 4-nitrophenol,pyridin-2-amine
• 4-Nitrophenol--pyridin-2-amine (2/1)
• DTXSID00836866
• 827322-46-3

• Inchi： 1S/2C6H5NO3.C5H6N2/c2*8-6-3-1-5(2-4-6)7(9)10;6-5-3-1-2-4-7-5/h2*1-4,8H;1-4H,(H2,6,7)
• InChI Key： JKZJOZBLVBHBQM-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)[N+](=O)[O-].OC1C=CC(=CC=1)[N+](=O)[O-].N1C=CC=CC=1N

Computed Properties

• Exact Mass: 372.10698424g/mol
• Monoisotopic Mass: 372.10698424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 171Ų